4-bromo-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide
• InChI: InChI=1S/C12H8BrNO3S/c13-9-1-7-12(8-2-9)18(16,17)14-10-3-5-11(15)6-4-10/h1-8H
• InChI Key: UDJBFYWOEXXDON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)C=CC1=NS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C12H8BrNO3S
• Molecular Weight: 326.17 g/mol

Description

Synthesis Analysis

The compound is synthesized through condensation reactions, employing precursors like 4-bromobenzaldehyde and sulfadiazine. This process involves advanced spectroscopic methods for characterization, including FTIR and UV–Vis spectra, alongside computational methods like DFT for structural analysis (Sowrirajan, Elangovan, Ajithkumar, & Manoj, 2022).

Molecular Structure Analysis

The molecular structure has been extensively studied using spectroscopic and computational analyses. Techniques like NMR and FT-IR, alongside DFT calculations, help in understanding the electronic and geometric structure, contributing to insights on stability and reactivity (Akram, Abbasi, Mahmood, Lima, Perveen, Ashraf, Ahmad, & Goumri‐Said, 2019).

Chemical Reactions and Properties

The compound participates in various chemical reactions, including cycloadditions and condensations, leading to the synthesis of complex molecules with potential anticancer and radioprotective properties (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2008). Its reactivity has been explored in the context of synthesizing novel quinolines and analyzing their biological activities.